Cas no 59341-68-3 (6-methyl-2-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-methyl-2-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 59341-68-3
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 829823
• PubChem ID: 135472977
• Update Time: 2025-04-19

6-methyl-2-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-(pyridin-4-yl)pyrimidin-4(3H)-one
• 2-(4-PYRIDYL)-4-HYDROXY-6-MENTHYL PYRIMIDINE
• 6-methyl-2-(4-pyridinyl)-4(3H)-Pyrimidinone
• 6-methyl-2-pyridin-4-yl-pyrimidin-4-ol
• C10H9N3O
• 6-methyl-2-pyridin-4-yl-3H-pyrimidin-4-one
• BUTTPARK 18 2-36
• 6-methyl-2-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one
• 6-methyl-2-(pyridin-4-yl)pyrimidin-4-ol
• 6-methyl-2-pyridin-4-yl-1H-pyrimidin-4-one
• SBB090581
• BBL001291
• STL105627
• RP24726
• NE26241
• 6-methyl-2-(
• 4-methyl-2-pyridin-4-yl-1H-pyrimidin-6-one
• EN300-42805
• 6-methyl-2-(4-pyridyl)-4-pyrimidinol
• CCG-894
• SB52313
• 6-METHYL-2-(PYRIDIN-4-YL)-1H-PYRIMIDIN-4-ONE
• 59341-68-3
• AKOS005085475
• SR-01000634834-1
• CS-0045744
• CHEMBL168275
• SCHEMBL11515085
• AB00999701-01
• J-518890
• 6-METHYL-2-(PYRIDIN-4-YL)-3H-PYRIMIDIN-4-ONE
• Z431567736
• MFCD11857960
• 2K-567S
• AKOS005726287

• MDL： MFCD11857960
• Inchi： 1S/C10H9N3O/c1-7-6-9(14)13-10(12-7)8-2-4-11-5-3-8/h2-6H,1H3,(H,12,13,14)
• InChI Key： UFMQZZRBKSOEKS-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(C2C=CN=CC=2)N1

Computed Properties

• Exact Mass: 187.07500
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 0.2

Experimental Properties

• PSA: 58.90000
• LogP: 1.55260